N-(4-Bromobenzyl)-N-ethylethanamine
Overview
Description
“N-(4-Bromobenzyl)-N-ethylethanamine” is a chemical compound. Its hydrochloride form has a CAS Number of 1129306-09-7 and a molecular weight of 250.57 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, “N-(4-Bromobenzyl)-2-(5,6-dimethyl-1H-benzo[d]imidazol-2-yl)benzeneamine” was obtained by condensation of “N-(4-bromobenzyl)-3,1-benzoxazine-2,4-dione” (N-(4-bromobenzyl)isatoic anhydride) with “4,5-dimethyl-1,2-phenylenediamine” in refluxing acetic acid .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using X-ray single-crystal structure analysis . The crystal structure of a similar compound, “N-(4-bromobenzyl)-3-(difluoromethyl)-1-methyl–N-(pyridin-2-yl)-1H-pyrazole-4-carboxamide”, has been examined in detail .Chemical Reactions Analysis
The chemical reactions involving “this compound” or similar compounds can be complex. For example, “4-Bromobenzyl bromide” can be converted to “4-bromobenzoic acid” using Oxone (potassium peroxymonosulfate) .Physical and Chemical Properties Analysis
“this compound” hydrochloride is a solid at room temperature . More detailed physical and chemical properties would require further experimental analysis.Scientific Research Applications
Pharmacological and Toxicological Studies
N-(4-Bromobenzyl)-N-ethylethanamine, as a derivative of N-benzyl phenethylamines, has been studied in the context of pharmacology and toxicology. For instance, a 2014 study detailed a severe intoxication case involving a related compound, 4-bromo-2,5-dimethoxy-N-[(2-methoxyphenyl)methyl]-benzeneethanamine (25B-NBOMe), demonstrating the compound's potent effects and the importance of accurate detection and quantification methods (Poklis et al., 2014).
Analytical Chemistry
In the realm of analytical chemistry, compounds structurally similar to this compound have been a focus of study. For example, a method was developed for the determination of low concentrations of bretylium (a quaternary ammonium compound related to this compound) in biological fluids (Lai et al., 1980).
Synthesis and Organic Chemistry
The compound has relevance in synthetic chemistry as well. A study on the synthetic technology of N,N-Dimethyl-4-nitrobenzylamine, an important intermediate in organic synthesis, highlights the broader chemical context in which this compound derivatives are studied (Wang Ling-ya, 2015).
Neurotoxicity and Neuronal Studies
Notably, certain derivatives of this compound have been used in neuroscience research. For instance, N-(2-chloroethyl)-N-ethyl-2-bromobenzylamine hydrochloride (DSP-4) has been explored for its neurotoxic effects on noradrenergic neurons in adult and developing rats, providing insights into neuronal functioning and pathology (Jaim-Etcheverry & Zieher, 1980).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[(4-bromophenyl)methyl]-N-ethylethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16BrN/c1-3-13(4-2)9-10-5-7-11(12)8-6-10/h5-8H,3-4,9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXEJQBLAVTUYPB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC1=CC=C(C=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70451348 | |
Record name | (p-bromobenzyl)diethyl amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70451348 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4885-19-2 | |
Record name | 4-Bromo-N,N-diethylbenzenemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4885-19-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (p-bromobenzyl)diethyl amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70451348 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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